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Compound Focus: N-(4-Hydroxyphenyl)propanamide

CAS No.: 1693-37-4

Cat. No.: S582046

Get Quote

Chemical Identification and Basic Properties

The table below outlines the fundamental identifying information and basic physicochemical properties of

N-(4-Hydroxyphenyl)propanamide [1].

Property Description

CAS Number 1693-37-4 [1]

IUPAC Name N-(4-Hydroxyphenyl)propanamide [1]

Molecular Formula C₉H₁₁NO₂ [1]

Molecular Weight 165.19 g/mol [1]

Chemical Structure A propanamide group linked to a 4-hydroxyphenyl ring.

Synthesis and Antimicrobial Activity

Compounds based on the 3-((4-Hydroxyphenyl)amino)propanoic acid scaffold, which is closely related to N-

(4-Hydroxyphenyl)propanamide, demonstrate significant structure-dependent activity against drug-
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resistant bacteria and fungi [2]. The synthetic pathway begins with 4-aminophenol and involves key

intermediates to create a diverse library of derivatives [2].

4-Aminophenol (1)

N-(4-hydroxyphenyl)-β-alanine
methyl ester (2)

Reaction with
methyl acrylate

3,3'-((4-hydroxyphenyl)
azanediyl)di(propanoic)acid (4)

Reaction with
acrylic acid

N-(4-hydroxyphenyl)-β-alanine
hydrazide (3)

Hydrazinolysis

Click to download full resolution via product page

Synthesis of key intermediates [2]

Hydrazide (3) is a versatile intermediate for synthesizing final derivatives. The following workflow shows

how it is used to create hydrazones and other heterocyclic compounds [2].

Hydrazide (3)

Hydrazones 7-13
(with aromatic aldehydes)Condensation

Hydrazones 14-16
(with heterocyclic aldehydes)

Condensation

Dimethylpyrrole (17)
Isatin Hydrazone (18)

Reaction with
2,5-hexanedione/isatin

Click to download full resolution via product page

Synthesis of final derivatives from hydrazide [2]
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Biological Evaluation Data

The synthesized compounds were screened against WHO-priority ESKAPE pathogens and drug-resistant

Candida species, including Candida auris [2]. Activity is highly dependent on molecular structure.

Compound Class /
Example

Key Structural Features
Antimicrobial Activity (MIC Range)
[2]

Initial Intermediate
(2)

Basic 3-((4-

hydroxyphenyl)amino)propanoic acid
ester

Weak activity against S. aureus and

E. faecalis; no antifungal activity.

Hydrazide (3) Hydrazide functional group No antibacterial activity across
tested strains.

| Lead Hydrazones (14-16) | Heterocyclic substituents (e.g., from heterocyclic aldehydes) | Potent and

broad-spectrum: • MRSA: 1–8 µg/mL • VRE: 0.5–2 µg/mL • Gram-negative pathogens: 8–64 µg/mL •

Drug-resistant Candida spp.: 8–64 µg/mL • Candida auris: 0.5–64 µg/mL |

Mechanism of Action and Research Significance

While the exact mechanism is under investigation, research suggests that these amino acid derivatives may

interfere with essential bacterial enzymes involved in peptidoglycan synthesis (such as the MurA-F

enzymes), disrupting cell wall formation [2]. The incorporation of the 4-hydroxyphenyl moiety is crucial, as

it allows for diverse chemical interactions with biological targets, enhancing activity and potentially

overcoming existing resistance mechanisms [2].

This research highlights the 3-((4-hydroxyphenyl)amino)propanoic acid scaffold as a promising

foundation for developing new antimicrobial agents to combat multidrug-resistant infections [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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